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Compound of Interest

Compound Name: 1-Methoxypentane

Cat. No.: B3055027 Get Quote

Application Notes

Topic: 1-Methoxypentane and its role in the fragrance industry.

Introduction: 1-Methoxypentane, also known as methyl pentyl ether, is a chemical compound

with the molecular formula C6H14O.[1][2][3] An initial review of public domain resources,

including chemical databases and patent literature, was conducted to ascertain its applications

within the fragrance industry. The search did not yield any direct evidence or documentation

supporting the use of 1-methoxypentane as a fragrance ingredient in consumer or industrial

products. The fragrance industry relies on a vast palette of natural and synthetic molecules to

create scents, and there is an ongoing search for novel compounds with unique olfactory

properties.[4][5][6][7] However, based on the available information, 1-methoxypentane is not

currently listed as a recognized fragrance material.

Physicochemical Properties:

A summary of the key physicochemical properties of 1-methoxypentane is provided in the

table below. This data is essential for any potential formulation and safety assessment.
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Property Value Reference

Molecular Formula C6H14O [1][2][3]

Molecular Weight 102.17 g/mol [2][3]

CAS Number 628-80-8 [1][2]

Appearance
Colorless to pale yellow clear

liquid (est.)
[8]

Boiling Point 99.4°C at 760 mmHg [1]

Flash Point 4.5°C [1]

Vapor Pressure 44 mmHg at 25°C [1]

Density 0.762 g/cm³ [1]

Solubility
Soluble in alcohol; water,

64.54 mg/L @ 25 °C (est)
[8]

Odor Profile
Not found in fragrance

literature

Regulatory Status:

The regulatory status of ingredients in cosmetics and fragrances is stringent. In the United

States, the FDA regulates cosmetic ingredients, and in the European Union, a comprehensive

list of banned and restricted substances is maintained.[9][10][11][12][13] A search of these

regulatory resources did not specifically identify 1-methoxypentane as either a permitted or a

prohibited substance for use in fragrances. Any new ingredient intended for use in fragrance

formulations would require a thorough safety assessment.

Conclusion:

While the fragrance industry is continuously exploring new chemical entities, there is no public

information to suggest that 1-methoxypentane is currently utilized as a fragrance ingredient.

Its potential olfactory properties have not been documented in the reviewed literature.

Therefore, detailed application notes and protocols for its specific use in fragrance formulations

cannot be provided at this time.
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Experimental Protocols
Protocol 1: Synthesis of 1-Methoxypentane

This protocol describes a general method for the laboratory synthesis of 1-methoxypentane.

[14]

Objective: To synthesize 1-methoxypentane from n-pentyl alcohol and a methylating agent.

Materials:

n-pentyl alcohol (1.2 mole)

Metallic sodium (0.25 gram-equivalent)

Methyl iodide (or methyl bromide or dimethyl sulfate) (0.2 mole)

Three-necked flask

Stirrer

Reflux condenser

Heating mantle

Distillation apparatus (including a 30-cm Vigreux column)

Refractometer

Procedure:

Preparation of the Alkoxide:

In a three-necked flask equipped with a stirrer and reflux condenser, prepare an alkoxide

solution by reacting metallic sodium with absolute n-pentyl alcohol.

Methylation:
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To the resulting alkoxide, add the methylating agent (methyl iodide, methyl bromide, or

dimethyl sulfate).

Heat the mixture under reflux with continuous stirring for 5 hours, ensuring the exclusion of

moisture.

Distillation and Purification:

Distill the reaction product directly from the reaction mixture with stirring until the boiling

point of n-pentyl alcohol is reached.

The distillate, containing 1-methoxypentane and unreacted n-pentyl alcohol, is then

subjected to fractional distillation using a 30-cm Vigreux column.

Collect several fractions and determine the refractive index of each.

Combine the fractions that consist essentially of the desired ether.

Repeat the distillation over 5% sodium until the refractive index of the final product is

consistent with that of pure 1-methoxypentane (n20/D 1.3873).[14]

Expected Yield: Approximately 80%.[14]

Diagram of Synthesis Workflow:

n-pentyl alcohol +
Metallic Sodium

Sodium Pentoxide
(Alkoxide Solution)

Step 1

Reaction under Reflux
(5 hours)

Methyl Iodide
Step 2

Direct Distillation
Step 3 Fractional Distillation

(Vigreux Column) Distillation over Sodium 1-Methoxypentane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Methoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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